Cas no 501126-08-5 (1-Piperazinecarboxylic acid, 4-(5-ethyl-2-pyrimidinyl)-, 1,1-dimethylethylester)
501126-08-5 structure
Product Name:1-Piperazinecarboxylic acid, 4-(5-ethyl-2-pyrimidinyl)-, 1,1-dimethylethylester
CAS No:501126-08-5
MF:C15H24N4O2
MW:292.376663208008
CID:1557202
PubChem ID:53305712
Update Time:2025-04-21
1-Piperazinecarboxylic acid, 4-(5-ethyl-2-pyrimidinyl)-, 1,1-dimethylethylester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-(5-ethyl-2-pyrimidinyl)-, 1,1-dimethylethylester
- 501126-08-5
- 4-(5-Ethyl-pyrimidin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
- tert-butyl 4-(5-ethylpyrimidin-2-yl)piperazin-1-carboxylate
- SCHEMBL713942
- DB-405458
- tert-butyl 4-(5-ethylpyrimidin-2-yl)piperazine-1-carboxylate
- HWGWISRVEWQRIQ-UHFFFAOYSA-N
-
- Inchi: 1S/C15H24N4O2/c1-5-12-10-16-13(17-11-12)18-6-8-19(9-7-18)14(20)21-15(2,3)4/h10-11H,5-9H2,1-4H3
- InChI Key: HWGWISRVEWQRIQ-UHFFFAOYSA-N
- SMILES: O(C(N1CCN(C2N=CC(CC)=CN=2)CC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 292.19012
- Monoisotopic Mass: 292.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
1-Piperazinecarboxylic acid, 4-(5-ethyl-2-pyrimidinyl)-, 1,1-dimethylethylester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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